Cas no 180059-06-7 (3H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 2-amino-4,5-dihydro-4-oxo-)

• Product Name: 3H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 2-amino-4,5-dihydro-4-oxo-
• CAS No: 180059-06-7
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 138899
• PubChem ID: 135417373
• Update Time: 2025-04-19

3H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 2-amino-4,5-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 2-amino-4,5-dihydro-4-oxo-
• 2-amino-4,5-dihydro-4-oxo-1H-Pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• 2-amino-4-oxo-1,5-dihydropyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• 1H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 2-amino-4,5-dihydro-4-oxo- (9CI)
• AG-E-30305
• CTK0H4258
• I14-41013
• 2-amino-4-oxo-4,5-dihydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• 1H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid,2-amino-4,5-dihydro-4-oxo-
• 2-Amino-4-oxo-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• 3H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid,2-amino-4,5-dihydro-4-oxo-
• AKOS015914685
• 180059-06-7
• 2-amino-4-oxo-3,5-dihydropyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• DTXSID00446040
• 2-amino-4-oxo-3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid

• Inchi： 1S/C7H6N4O3/c8-7-10-3-2(6(13)14)1-9-4(3)5(12)11-7/h1,9H,(H,13,14)(H3,8,10,11,12)
• InChI Key： HVQCKHNKLQSGKL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C(=O)O)=CN2)N=C(N)N1

Computed Properties

• Exact Mass: 194.04400
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 124.86000
• LogP: 0.11280